Cas no 1095270-78-2 (5-fluoro-1,2,3,4-tetrahydroquinolin-4-one)

• Product Name: 5-fluoro-1,2,3,4-tetrahydroquinolin-4-one
• CAS No: 1095270-78-2
• MF: C₉H₈FNO
• MW: 165.164325714111
• MDL: MFCD18643354
• CID: 2887240
• PubChem ID: 55297457
• Update Time: 2024-11-06

5-fluoro-1,2,3,4-tetrahydroquinolin-4-one Chemical and Physical Properties

Names and Identifiers

• 5-fluoro-2,3-dihydro-1H-quinolin-4-one
• 5-Fluoro-2,3-dihydroquinolin-4(1H)-one
• 5-fluoro-1,2,3,4-tetrahydroquinolin-4-one
• PTFOZDHLEGOSEA-UHFFFAOYSA-N
• AKOS006373045
• Z1198730158
• EN300-140867
• F76825
• 1095270-78-2
• SCHEMBL3110190

• MDL： MFCD18643354
• Inchi： 1S/C9H8FNO/c10-6-2-1-3-7-9(6)8(12)4-5-11-7/h1-3,11H,4-5H2
• InChI Key： PTFOZDHLEGOSEA-UHFFFAOYSA-N
• SMILES： FC1=CC=CC2=C1C(CCN2)=O

Computed Properties

• Exact Mass: 165.058992041g/mol
• Monoisotopic Mass: 165.058992041g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 29.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones